Cas no 210100-58-6 (2-Azido-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline)

• Product Name: 2-Azido-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline
• CAS No: 210100-58-6
• MF: C₁₂H₁₁N₇
• MW: 253.262640237808
• CID: 910927
• PubChem ID: 4095812
• Update Time: 2025-05-21

2-Azido-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline
• 2-AZIDO-3,4,8-TRIMETHYL-3-H-IMIDAZO[4,5-F]QUINOXALINE
• 2-AZIDO-4,8-DIMEIQX
• AC1N409M
• AG-E-54177
• CTK4E5661
• FT-0662440
• 2-azido-3,4,8-trimethylimidazo[4,5-f]quinoxaline
• 3H-Imidazo[4,5-f]quinoxaline, 2-azido-3,4,8-trimethyl-
• DTXSID40399263
• J-013764
• AKOS025394512
• DB-292986
• 210100-58-6
• 2-Azido-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline

• Inchi： 1S/C12H11N7/c1-6-4-8-9(15-7(2)5-14-8)10-11(6)19(3)12(16-10)17-18-13/h4-5H,1-3H3
• InChI Key： APCQHYAQHVJZMQ-UHFFFAOYSA-N
• SMILES： N1(C)C(N=[N+]=[N-])=NC2C3C(C=C(C)C1=2)=NC=C(C)N=3

Computed Properties

• Exact Mass: 253.10783
• Monoisotopic Mass: 253.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 92.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Azido-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline

Introduction to 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline (CAS No. 210100-58-6)

2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline, identified by its Chemical Abstracts Service number (CAS No. 210100-58-6), is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazoquinoxalines, a scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including an azido group and several methyl substituents, makes it a versatile intermediate for the synthesis of more elaborate pharmacophores.

The imidazo[4,5-f]quinoxaline core is a privileged structure in drug discovery, exhibiting potential applications in the development of therapeutic agents targeting various diseases. The 2-azido moiety introduces a site for further chemical modification, enabling the construction of novel derivatives with tailored biological properties. This compound’s unique structural features position it as a valuable building block for exploring new chemical entities (NCEs) with potential therapeutic relevance.

In recent years, there has been growing interest in imidazoquinoxaline derivatives due to their demonstrated efficacy in preclinical models. Studies have highlighted their potential as kinase inhibitors, particularly in the context of cancers and inflammatory diseases. The 3,4,8-trimethyl substitution pattern enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of imidazoquinoxalines with improved pharmacokinetic profiles. The 2-azido group serves as a handle for click chemistry approaches, allowing rapid conjugation with other biomolecules such as peptides and antibodies. This strategy has been exploited in the development of targeted therapeutics and imaging agents.

The synthesis of 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the azido group at the 2-position is a critical step that demands careful handling to prevent decomposition. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a medicinal chemistry perspective, the imidazo[4,5-f]quinoxaline scaffold offers multiple opportunities for structure-activity relationship (SAR) studies. The 3-methyl, 4-methyl, and 8-methyl substituents contribute to the overall shape and electronic properties of the molecule, influencing its interaction with biological targets. By systematically modifying these groups, chemists can fine-tune potency and selectivity.

The 2-azido functionality also opens avenues for exploring bioconjugation strategies. For instance, azide-click reactions with cycloalkynes have been widely used to attach probes or therapeutic moieties to the core structure. This approach has been successfully applied in diagnostic imaging and drug delivery systems.

In clinical research settings, derivatives of imidazoquinoxalines are being evaluated for their potential as antitumor agents. Preclinical studies have demonstrated that certain modifications can enhance binding affinity to specific kinases involved in cancer progression. The trimethyl substituents play a role in stabilizing these interactions by improving hydrophobicity.

The chemical stability of 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline is another critical consideration during its application in pharmaceutical research. The azido group is sensitive to heat and light but can be stabilized under inert conditions. Proper storage protocols are essential to maintain its integrity throughout synthetic and analytical procedures.

Future directions in the study of this compound may involve exploring its role as a precursor for more complex scaffolds or investigating novel bioconjugation techniques. The combination of computational modeling with experimental validation will be key to unlocking its full potential as a pharmacological tool.

The versatility of imidazo[4,5-f]quinoxaline derivatives extends beyond oncology; they are also being investigated for their immunomodulatory effects. The ability to modify both the core structure and functional groups allows for the design of molecules that can modulate immune responses without excessive toxicity.

From an industrial standpoint, optimizing synthetic routes for 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline is crucial for large-scale production. Green chemistry principles are being integrated into these processes to minimize waste and improve sustainability without compromising yield or purity.

The growing body of literature on imidazoquinoxalines underscores their significance as pharmacological tools. As research progresses, new applications for this class of compounds will likely emerge, driven by innovative synthetic strategies and interdisciplinary collaborations between chemists and biologists.